2-(4-chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide

• Molecular Formula: C18H16ClNO4
• Molecular Weight: 345.8 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N,N-bis(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C18H16ClNO4/c19-14-5-7-15(8-6-14)24-13-18(21)20(11-16-3-1-9-22-16)12-17-4-2-10-23-17/h1-10H,11-13H2
• InChI Key: OTXBXKLWHBCKCI-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CN(CC2=CC=CO2)C(=O)COC3=CC=C(C=C3)Cl

Description

2-(4-Chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide is a synthetic acetamide derivative characterized by a chlorophenoxy group attached to the acetamide core and two 2-furylmethyl substituents on the nitrogen atom.

Chlorophenoxy groups are commonly associated with herbicidal and pharmaceutical activities, while furylmethyl moieties may enhance solubility or modulate steric interactions. Similar compounds, such as BD630344 (a bis-acetamide derivative with a cyclohexane backbone ), suggest applications in medicinal chemistry or agrochemical research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(4-chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide typically involves the reaction of 4-chlorophenol with chloroacetyl chloride to form 2-(4-chlorophenoxy)acetyl chloride. This intermediate is then reacted with N,N-bis(2-furylmethyl)amine under basic conditions to yield the final product. The reaction conditions often include the use of solvents such as dichloromethane or tetrahydrofuran and bases like triethylamine or sodium hydroxide.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to ensure the purity of the final product.

Types of Reactions:

Oxidation: The furylmethyl groups in 2-(4-chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide can undergo oxidation reactions to form corresponding furanones.

Reduction: The chlorophenoxy group can be reduced to a phenoxy group under specific conditions.

Substitution: The chlorine atom in the chlorophenoxy group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed:

Oxidation: Formation of furanones.

Reduction: Formation of phenoxy derivatives.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

2-(4-Chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The chlorophenoxy group may facilitate binding to hydrophobic pockets, while the furylmethyl groups can participate in hydrogen bonding or π-π interactions. These interactions can modulate the activity of the target proteins, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Phenoxy Group

a) Fluorophenoxy Derivatives

Compounds like N-butyl-2-(4-butyryl-2-fluorophenoxy)acetamide (30) and 2-(4-Butyryl-2-fluorophenoxy)-N-(1-hydroxy-2-methylpropan-2-yl)acetamide (31) (from ) feature fluorophenoxy groups instead of chlorophenoxy. Key differences include:

• Electron-withdrawing effects : Fluorine’s higher electronegativity compared to chlorine may reduce electron density on the aromatic ring, altering reactivity.
• Physical properties: Compound 30 (melting point: 75°C, yield: 82%) and 31 (melting point: 84°C, yield: 54%) show higher yields compared to chlorophenoxy analogs, possibly due to milder synthetic conditions.

b) Methyl-Substituted Chlorophenoxy Derivatives

2-(4-Chloro-3,5-dimethylphenoxy)-N,N-bis(2-furylmethyl)propanamide () introduces methyl groups at the 3- and 5-positions of the chlorophenoxy ring. Key distinctions:

• Steric hindrance : Additional methyl groups may reduce rotational freedom and affect binding interactions.
• Molecular weight: The propanamide backbone (C21H22ClNO4, MW: 387.86) increases mass compared to the acetamide core of the target compound.

c) Methoxy and Dimethylphenoxy Derivatives

Compounds like N,N-bis(2-furylmethyl)-2-(2-methoxyphenoxy)acetamide (MW: 341.36) and 2-(2,3-dimethylphenoxy)-N,N-bis(2-furylmethyl)acetamide (MW: 339.38) () highlight substituent effects:

• Lower molecular weights: These derivatives are lighter than the chlorophenoxy analog, which may improve bioavailability.

Variations in the Amide Substituents

a) Bis(2-chloroethyl)methylamine Derivatives

Compounds like N,N-bis(2-chloroethyl)methylamine () feature alkyl halide substituents instead of furylmethyl groups. These are more reactive but highly toxic, limiting their therapeutic utility compared to the furan-containing target compound.

b) Trichloroacetamide Derivatives

Data Tables

Table 1: Comparison of Key Structural Analogs

Compound Name	Molecular Formula	Substituents (Phenoxy/Amide)	Melting Point (°C)	Yield (%)	Reference
Target Compound	C19H17ClN2O3 (estimated)	4-Cl-phenoxy, bis(2-furylmethyl)	N/A	N/A
2-(4-Chloro-3,5-dimethylphenoxy)-propanamide	C21H22ClNO4	4-Cl-3,5-diMe-phenoxy	N/A	N/A
N-butyl-2-(4-butyryl-2-fluorophenoxy)acetamide	C16H21FNO3	2-F-4-butyryl-phenoxy, n-butyl	75	82
N,N-bis(2-furylmethyl)-2-(2-methoxyphenoxy)acetamide	C19H19NO5	2-MeO-phenoxy, bis(2-furylmethyl)	N/A	N/A

Biological Activity

2-(4-chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide is a synthetic compound that has garnered attention for its potential biological activities. This article reviews the compound's biological properties, including its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a chlorophenoxy group and two furylmethyl substituents attached to an acetamide backbone. Its chemical structure can be represented as follows:

$$\text{C}_{15}\text{H}_{15}\text{Cl}\text{N}\text{O}_2$$

Biological Activity Overview

The biological activity of 2-(4-chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide has been explored in various contexts, primarily focusing on its antitumor , anti-inflammatory , and antioxidant properties.

Antitumor Activity

Research indicates that compounds with similar structures exhibit significant antitumor effects. For instance, derivatives of caffeic acid phenethyl amides (CAPA) have demonstrated cytoprotective effects against oxidative stress and reduced carcinogenic incidence by enhancing cellular defense mechanisms .

Table 1: Summary of Antitumor Activities

Compound	Activity Type	Observed Effect
CAPA	Antioxidant	Reduces lipid peroxidation
CAPE	Anticancer	Decreases papilloma formation in mice
2-(4-chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide	Potential Antitumor	Further studies needed

Anti-inflammatory Properties

The compound's structural analogs have shown promise as anti-inflammatory agents. For example, CAPA has been noted for its ability to inhibit 5-lipoxygenase, an enzyme involved in inflammatory pathways . The potential of 2-(4-chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide to modulate inflammatory responses remains an area for further investigation.

The exact mechanisms through which 2-(4-chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide exerts its biological effects are not fully elucidated. However, it is hypothesized that the presence of the chlorophenoxy group may enhance the compound’s interaction with cellular targets involved in signaling pathways related to inflammation and cancer progression.

Future Directions

Further research is essential to fully characterize the biological activity of 2-(4-chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide. Key areas for future study include:

• In Vivo Studies : Evaluating the efficacy and safety in animal models.
• Mechanistic Studies : Understanding the specific biochemical pathways affected by this compound.
• Clinical Trials : Assessing therapeutic potential in human subjects for conditions such as cancer and inflammatory diseases.